Cas no 293732-24-8 (Benzene, 2-(bromomethyl)-1-iodo-4-methoxy-)

• Product Name: Benzene, 2-(bromomethyl)-1-iodo-4-methoxy-
• CAS No: 293732-24-8
• MF: C₈H₈BrIO
• MW: 326.956994056702
• CID: 2839610
• Update Time: 2025-06-10

Benzene, 2-(bromomethyl)-1-iodo-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(bromomethyl)-1-iodo-4-methoxy-

• Inchi： 1S/C8H8BrIO/c1-11-7-2-3-8(10)6(4-7)5-9/h2-4H,5H2,1H3
• InChI Key： WPQZJPIKDYUHMW-UHFFFAOYSA-N
• SMILES： C1(I)=CC=C(OC)C=C1CBr

Additional information on Benzene, 2-(bromomethyl)-1-iodo-4-methoxy-

Recent Advances in the Study of Benzene, 2-(bromomethyl)-1-iodo-4-methoxy- (CAS: 293732-24-8) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound Benzene, 2-(bromomethyl)-1-iodo-4-methoxy- (CAS: 293732-24-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, chemical properties, and biological relevance.

Recent studies have highlighted the utility of Benzene, 2-(bromomethyl)-1-iodo-4-methoxy- as a key intermediate in the synthesis of complex organic molecules, particularly in the construction of heterocyclic frameworks. The presence of both bromomethyl and iodo substituents on the aromatic ring makes this compound a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are widely employed in medicinal chemistry. Additionally, the methoxy group enhances the compound's solubility and stability, facilitating its use in various synthetic protocols.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the application of Benzene, 2-(bromomethyl)-1-iodo-4-methoxy- in the synthesis of novel kinase inhibitors. The compound served as a critical precursor in the development of selective inhibitors targeting tyrosine kinases, which are implicated in various cancers. The study reported high yields and excellent regioselectivity in the key synthetic steps, underscoring the compound's potential in drug discovery pipelines.

Another notable advancement involves the use of Benzene, 2-(bromomethyl)-1-iodo-4-methoxy- in the design of fluorescent probes for bioimaging applications. Researchers from a leading pharmaceutical institute utilized the compound to develop a series of iodinated fluorescent tags that exhibit strong emission in the visible spectrum. These probes were successfully employed in live-cell imaging studies, providing insights into intracellular trafficking and protein localization. The study, published in ACS Chemical Biology, emphasized the compound's role in advancing chemical biology tools.

Despite these promising developments, challenges remain in the large-scale production and purification of Benzene, 2-(bromomethyl)-1-iodo-4-methoxy-. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproduct formation. A study in Organic Process Research & Development detailed a scalable, one-pot synthesis method that significantly enhances the compound's accessibility for industrial applications. The method employs mild reaction conditions and eco-friendly solvents, aligning with the growing emphasis on sustainable chemistry practices.

In conclusion, Benzene, 2-(bromomethyl)-1-iodo-4-methoxy- (CAS: 293732-24-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to bioimaging, highlighting its broad utility. Future research directions may include exploring its potential in targeted drug delivery systems and further optimizing synthetic methodologies to meet industrial demands. As the field continues to evolve, this compound is poised to play a pivotal role in advancing both basic and applied research.